Cas no 52019-14-4 (7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one)

• Product Name: 7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one
• CAS No: 52019-14-4
• MF: C₈H₁₃NO₆
• MW: 219.191922903061
• CID: 936245
• PubChem ID: 291129
• Update Time: 2025-04-19

7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one
• 7-hydroxy-4-(hydroxymethyl)-6-methoxyhexahydro-2h-pyrano[4,3-d][1,3]oxazol-2-one
• AC1Q6HLG
• AG-K-83968
• AR-1H3589
• CTK4J5270
• NSC155699
• NSC-155699
• 7-Hydroxy-4-(hydroxymethyl)-6-methoxytetrahydro-1H-pyrano[4,3-d]oxazol-2(6H)-one
• 52019-14-4
• DTXSID40302999

• Inchi： 1S/C8H13NO6/c1-13-7-5(11)4-6(3(2-10)14-7)15-8(12)9-4/h3-7,10-11H,2H2,1H3,(H,9,12)
• InChI Key： PHEHAGYNWNUZEB-UHFFFAOYSA-N
• SMILES： O1C(C(C2C(C1CO)OC(N2)=O)O)OC

Computed Properties

• Exact Mass: 219.07429
• Monoisotopic Mass: 219.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 97.25
• LogP: -1.48330